9-Chloro-7,10-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene
Overview
Description
9-Chloro-7,10-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene (9-Chloro-7,10-DTDA) is a polycyclic aromatic hydrocarbon (PAH) that is used in a variety of scientific research applications. It is a colorless solid that has a low melting point and is highly soluble in organic solvents. 9-Chloro-7,10-DTDA is known for its ability to act as a photosensitizer and its involvement in photochemical reactions. It is also used in the synthesis of other compounds and has been studied in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Vinylic Substitution Reactions
Some new diazatricyclo compounds, closely related to 9-Chloro-7,10-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene, have been prepared by reacting with DBU (1,8-diazabicyclo[5,4,0]undec-7-ene) and DBN (1,5-diazabicyclo[4,3,0]non-5-ene). These compounds are of interest for their potential applications in organic synthesis and material science (Lönnqvist & Jalander, 2000).
High-Temperature Reactions and Strained Alkyne Formation
The formation of highly strained bicyclic alkyne compounds, which are structurally related to this compound, has been investigated. These studies are significant for understanding the behavior of complex organic compounds under high-temperature conditions and their potential applications in synthetic chemistry (Tümer, Taşkesenligil, & Balcı, 2001).
Photodimerization Reactions in Aqueous Solutions
A study on the photodimerization of 2-aminopyridine hydrochloride in the presence of cucurbit[7]uril revealed the formation of a compound similar to this compound. This research provides insights into the behavior of such compounds in photodimerization reactions, which could be valuable for applications in photochemistry and molecular electronics (Wang, Yuan, & Macartney, 2006).
Synthesis and NMR Studies
There has been a focus on the synthesis and NMR spectral studies of compounds like this compound. Such studies are essential for developing new synthetic routes and understanding the stereochemistry of complex organic molecules (Vengatesh & Sundaravadivelu, 2019).
Biocidal Properties of Azaadamantane Compounds
Research on azaadamantane compounds, structurally related to this compound, has revealed their potential as biocidal agents. This research is significant for developing new, safe, and effective biocides (Zubairov et al., 2015).
properties
IUPAC Name |
9-chloro-7,10-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2/c11-10-9-7(4-5-12-10)6-2-1-3-8(6)13-9/h4-5,13H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXYFMWSZWRVRSU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)NC3=C2C=CN=C3Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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